Cas no 2229534-72-7 (4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole)

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole is a heterocyclic compound featuring a fused benzopyran core linked to a pyrazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The benzopyran scaffold contributes to enhanced stability and potential bioactivity, while the pyrazole ring offers versatile functionalization sites for further derivatization. Its rigid yet modifiable framework is advantageous for designing selective ligands or inhibitors, particularly in targeting enzymes or receptors. The compound's balanced lipophilicity and aromatic character also make it suitable for applications in organic synthesis and drug discovery, where precise molecular interactions are critical.

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole structure

2229534-72-7 structure

Product Name:4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole

CAS No:2229534-72-7

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:6198339

PubChem ID:165845828

Update Time:2025-05-24

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole
- EN300-1773848
- 2229534-72-7
- Inchi： 1S/C12H12N2O/c1-2-4-12-9(3-1)5-10(8-15-12)11-6-13-14-7-11/h1-4,6-7,10H,5,8H2,(H,13,14)
- InChI Key： YSHKSVDNZDGJDP-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CC(C2C=NNC=2)C1

Computed Properties

Exact Mass: 200.094963011g/mol
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 37.9Å²

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1773848-0.05g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	0.05g	$1140.0	2023-09-20
Enamine	EN300-1773848-0.1g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	0.1g	$1195.0	2023-09-20
Enamine	EN300-1773848-0.25g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	0.25g	$1249.0	2023-09-20
Enamine	EN300-1773848-0.5g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	0.5g	$1302.0	2023-09-20
Enamine	EN300-1773848-1.0g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	1g	$1357.0	2023-06-03
Enamine	EN300-1773848-2.5g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	2.5g	$2660.0	2023-09-20
Enamine	EN300-1773848-5.0g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	5g	$3935.0	2023-06-03
Enamine	EN300-1773848-10.0g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	10g	$5837.0	2023-06-03
Enamine	EN300-1773848-1g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	1g	$1357.0	2023-09-20
Enamine	EN300-1773848-5g	4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole	2229534-72-7	5g	$3935.0	2023-09-20

4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole Related Literature

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Additional information on 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole

Comprehensive Overview of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7): Structure, Applications, and Research Insights

The compound 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a benzopyran core with a pyrazole moiety, offers versatile chemical properties, making it a valuable scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting enzyme inhibition, receptor modulation, and anti-inflammatory pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole has surged due to their relevance in addressing neurodegenerative diseases and metabolic disorders. Online searches for terms such as "benzopyran derivatives in drug development" and "pyrazole-based bioactive molecules" reflect growing interest in this niche. The compound’s CAS No. 2229534-72-7 is frequently queried in academic databases, underscoring its importance in synthetic chemistry and medicinal applications.

From a structural perspective, the 3,4-dihydro-2H-1-benzopyran segment provides rigidity and lipophilicity, while the 1H-pyrazole ring introduces hydrogen-bonding capabilities. This duality enhances bioavailability and target selectivity, key factors in modern drug design. Computational studies, including molecular docking and QSAR modeling, suggest promising interactions with kinase proteins and G-protein-coupled receptors (GPCRs), topics frequently discussed in AI-driven drug discovery forums.

Beyond pharmaceuticals, CAS No. 2229534-72-7 is explored in organic electronics and photocatalysis, leveraging its conjugated system for light-harvesting applications. Sustainability-focused research also investigates its role in green chemistry processes, resonating with trends like "eco-friendly synthesis" and "biodegradable materials." These interdisciplinary applications highlight the compound’s adaptability to global scientific priorities.

Analytical characterization of 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole employs advanced techniques such as NMR spectroscopy, HPLC purity analysis, and X-ray crystallography. Such data is critical for quality control in industrial-scale production, a topic often searched by process chemists and QC specialists. Regulatory compliance, including REACH and ICH guidelines, further underscores the need for precise documentation of this compound’s properties.

In summary, 4-(3,4-dihydro-2H-1-benzopyran-3-yl)-1H-pyrazole (CAS No. 2229534-72-7) represents a multifaceted tool for innovation across life sciences and materials engineering. Its alignment with trending search queries—from "small-molecule therapeutics 2024" to "heterocyclic compound synthesis"—positions it as a compound of enduring relevance in both academic and industrial research landscapes.